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Compound of Interest

Compound Name: m-PEG8-MS

Cat. No.: B1676799

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for a formal Safety Data Sheet (SDS). A complete SDS for m-PEG8-
MS was not available at the time of writing. The information herein is a synthesis of data from
chemical suppliers and general safety knowledge for related chemical compounds. Always
consult with your institution's safety officer and refer to the supplier's documentation before
handling this chemical.

Introduction to m-PEG8-MS

m-PEG8-MS (methoxy-polyethylene glycol-methanesulfonate) is a monofunctional, discrete
polyethylene glycol (APEG®) reagent. It consists of a monomethyl ether-capped eight-unit
polyethylene glycol chain functionalized with a terminal mesylate (methanesulfonyl) group. The
mesylate is an excellent leaving group, making m-PEG8-MS a highly efficient reagent for the
PEGylation of nucleophiles such as amines, thiols, and alkoxides through nucleophilic
substitution reactions.[1] Its hydrophilic PEG spacer enhances the solubility and can improve
the pharmacokinetic properties of conjugated molecules, making it a valuable tool in
bioconjugation, drug delivery, and surface modification.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of m-PEG8-MS is provided in the table
below.
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Property Value Reference

2-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethox
Chemical Name Y Y) V] 4 [1]

ethoxy]ethoxy]ethoxy]ethyl

methanesulfonate

m-PEG8-Mesylate, Methoxy-
Synonyms [1]
PEG8-Mesylate

CAS Number A77775-57-8

Chemical Formula C16H34010S [1]
Molecular Weight 418.5 g/mol [1]
Appearance Solid powder or oil

Purity =295% [1]

Soluble in water, DMSO, DCM,

Solubility DME

Safety and Handling Precautions

While a specific Safety Data Sheet for m-PEG8-MS is not readily available, the following
precautions are recommended based on the reactivity of the mesylate group and general
handling procedures for PEG compounds.

Hazard Identification

The primary hazard associated with m-PEG8-MS is its reactivity. The mesylate group is a
potent alkylating agent, and as such, the compound should be handled with care to avoid
contact with skin, eyes, and mucous membranes. Alkylating agents are potentially genotoxic.

Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be strictly followed when handling m-PEG8-MS.
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PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

_ Nitrile or other suitable chemical-resistant
Hand Protection
gloves.

Body Protection A laboratory coat.

Use in a well-ventilated area or a chemical fume

Respiratory Protection
hood.

Storage and Stability

Proper storage is crucial to maintain the integrity and reactivity of m-PEG8-MS.

Condition Recommendation Reference

Temperature -20°C for long-term storage. [3]

) Keep in a sealed container,
Environment . )
away from light and moisture.

Use under an inert atmosphere
Handling Atmosphere (e.g., argon or nitrogen) when

possible.

First Aid Measures

The following are general first-aid recommendations. Seek immediate medical attention in case
of significant exposure.
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Exposure Route First Aid Procedure

) Move to fresh air. If breathing is difficult, provide
Inhalation
oxygen.

_ Immediately wash the affected area with soap
Skin Contact
and plenty of water.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.

) Do not induce vomiting. Rinse mouth with water
Ingestion . .
and seek medical advice.

Experimental Protocols

Due to the absence of specific published safety studies, a generalized experimental protocol
for a typical bioconjugation reaction involving m-PEG8-MS is provided below. This protocol
should be adapted based on the specific nucleophile and reaction conditions.

General Protocol for PEGylation of a Protein

Objective: To covalently attach m-PEG8-MS to a primary amine on a protein.
Materials:

m-PEG8-MS

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4-8.0)

Anhydrous aprotic solvent (e.g., DMSO or DMF)

Quenching reagent (e.g., Tris or glycine solution)

Purification system (e.g., size-exclusion chromatography)

Procedure:
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» Preparation of Reagents:

o Equilibrate the m-PEG8-MS vial to room temperature before opening to prevent moisture
condensation.

o Prepare a stock solution of m-PEG8-MS in an anhydrous aprotic solvent (e.g., DMSO)
immediately before use.

o PEGylation Reaction:

o To a solution of the protein in the reaction buffer, add the desired molar excess of the m-
PEG8-MS stock solution.

o The reaction mixture is typically incubated at room temperature or 4°C with gentle stirring
for a duration ranging from 1 to 24 hours, depending on the reactivity of the protein.

e Quenching the Reaction:

o Add a quenching reagent with a primary amine (e.g., Tris or glycine) to react with any
unreacted m-PEG8-MS.

o Purification:

o Purify the PEGylated protein from the reaction mixture using a suitable chromatography
technique, such as size-exclusion chromatography, to remove excess reagents and
byproducts.

e Characterization:

o Characterize the resulting PEGylated protein using techniques such as SDS-PAGE, mass
spectrometry, and functional assays.

Visualizations
Chemical Reactivity of m-PEG8-MS

The following diagram illustrates the fundamental reactivity of m-PEG8-MS in a nucleophilic
substitution reaction. The mesylate group acts as a good leaving group, allowing for the
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covalent attachment of the PEG chain to a nucleophile.

Products
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R-Nu (PEGylated Product)
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Click to download full resolution via product page

Caption: Nucleophilic substitution reaction of m-PEG8-MS.

Laboratory Workflow for Handling m-PEG8-MS

This diagram outlines a safe and logical workflow for handling a reactive PEGylation reagent
like m-PEG8-MS in a laboratory setting.
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Caption: Safe handling workflow for m-PEG8-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide on the Safe Handling and Use of m-
PEG8-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676799#m-peg8-ms-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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